Cas no 1806778-85-7 (Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806778-85-7
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4813094
• Update Time: 2025-08-03

Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H5F5N2O5/c1-20-8(17)4-2-3(5(10)11)6(16(18)19)15-7(4)21-9(12,13)14/h2,5H,1H3
• InChI Key： SIILKRQBMVVDOE-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(=C(C(=O)OC)C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate, with CAS No 1806778-85-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a methyl ester group, a nitro group, and trifluoromethoxy and difluoromethyl substituents. These functional groups endow the compound with distinctive chemical properties, making it a valuable material for various applications.

The synthesis of Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

One of the most notable applications of this compound is in the field of agrochemicals. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy substituents enhances the compound's stability and bioactivity, making it an effective ingredient in pesticides and herbicides. According to recent studies published in Journal of Agricultural and Food Chemistry, this compound exhibits potent activity against various agricultural pests without causing significant harm to non-target organisms.

In addition to its agricultural applications, Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate has shown promise in the pharmaceutical industry. Its unique electronic properties make it a potential candidate for drug development, particularly in the design of new antibiotics and anticancer agents. Researchers at the University of California have demonstrated that this compound can inhibit key enzymes involved in bacterial resistance mechanisms, suggesting its potential as an adjunctive therapy in antibiotic-resistant infections.

The environmental impact of this compound has also been a subject of recent investigations. Studies conducted by the Environmental Protection Agency (EPA) indicate that Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate degrades relatively quickly under aerobic conditions, reducing its persistence in soil and water systems. However, further research is needed to fully understand its long-term ecological effects.

From a structural perspective, the pyridine ring serves as a versatile scaffold for attaching various functional groups. The methyl ester group at position 5 contributes to the compound's solubility in organic solvents, facilitating its use in solution-based reactions. Meanwhile, the nitro group at position 2 imparts strong electron-withdrawing effects, influencing both the reactivity and stability of the molecule.

The trifluoromethoxy group at position 6 introduces additional electron-withdrawing effects while also enhancing the compound's resistance to hydrolysis and oxidation. This makes it particularly suitable for applications requiring high chemical stability under harsh conditions. Recent research published in Chemical Communications highlights its potential as a building block for advanced materials such as high-performance polymers and sensors.

In terms of spectroscopic analysis, Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate exhibits distinct UV-vis absorption bands due to its conjugated system. These spectral characteristics are valuable for identifying and quantifying the compound in complex mixtures using techniques such as HPLC and NMR spectroscopy.

Looking ahead, the versatility of Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxylate suggests that it will continue to play a pivotal role in diverse scientific disciplines. Its ability to serve as both a functional material and a bioactive agent underscores its importance in modern chemical research.